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Compound of Interest

Compound Name: Phenyl chloroformate

Cat. No.: B146348 Get Quote

This whitepaper provides an in-depth technical overview of the synthesis of phenyl
chloroformate from the reaction of phenol with phosgene. It is intended for researchers,

chemists, and professionals in the pharmaceutical and chemical industries. The guide covers

the underlying reaction mechanism, detailed experimental protocols, critical safety information,

and a comparison of various synthetic methodologies.

Phenyl chloroformate is a crucial intermediate in fine chemical synthesis, widely used as a

reagent for organic synthesis, including in the production of polymerization catalysts, plastic

modifiers, and as an intermediate for pharmaceuticals and pesticides.[1][2] Its synthesis is

primarily achieved through the reaction of phenol with phosgene, a method that is efficient but

requires stringent safety protocols due to the high toxicity of phosgene.[1][3]

Physicochemical Properties and Safety Data
A thorough understanding of the properties and hazards of all chemicals involved is paramount.

Phenyl chloroformate is a colorless to light-yellow liquid with a pungent odor, which is toxic by

ingestion, inhalation, and skin absorption.[4][5] Phosgene is an insidious poison and must be

handled with extreme caution in well-ventilated areas.

Table 1: Physicochemical Properties of Key Compounds
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Property
Phenyl
Chloroformate

Phenol Phosgene

CAS Number 1885-14-9 108-95-2 75-44-5

Molecular Formula C₇H₅ClO₂[3] C₆H₆O COCl₂

Molecular Weight 156.57 g/mol 94.11 g/mol 98.92 g/mol

Boiling Point
188-189 °C[4]; 74-75

°C at 13 mmHg
181.7 °C 7.56 °C[6]

Melting Point -28 °C[4] 40.5 °C -118 °C

Density ~1.25 g/mL at 25 °C 1.07 g/cm³
1.42 g/cm³ (liquid at

0°C)

Flash Point 69 °C (closed cup) 79 °C Not Flammable

Solubility Reacts with water[4]
Soluble in water (8.3

g/100 mL)
Reacts with water

Table 2: Hazard and Safety Information
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Compound
Hazard
Classifications

Hazard Statements
Recommended
Personal Protective
Equipment (PPE)

Phenyl Chloroformate

Acute Tox. 1

(Inhalation), Skin Corr.

1B, Met. Corr. 1

H290, H302, H314,

H330, H335

Safety goggles,

chemically resistant

gloves (e.g., Viton),

lab coat, use in a

fume hood.[7][8]

Phenol

Acute Tox. 3, Muta. 2,

STOT RE 2, Skin

Corr. 1B

H301, H311, H331,

H314, H341, H373

Safety goggles,

gloves, protective

clothing.

Phosgene
Acute Tox. 2

(Inhalation)
H330

Positive-pressure self-

contained breathing

apparatus (SCBA),

chemical-protective

suit.[9]

Reaction Mechanism and Process Workflow
The synthesis of phenyl chloroformate from phenol and phosgene is a nucleophilic acyl

substitution reaction. The oxygen atom of phenol acts as a nucleophile, attacking the

electrophilic carbonyl carbon of phosgene. This is typically facilitated by a base, which

deprotonates phenol to form the more nucleophilic phenoxide ion, or by a catalyst. The reaction

proceeds with the elimination of a chloride ion, followed by the removal of a proton to yield

phenyl chloroformate and hydrogen chloride (HCl). The HCl byproduct must be neutralized

by a base to drive the reaction to completion.
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Phenol
(C₆H₅OH)

Tetrahedral Intermediate

+

Phosgene
(COCl₂)

Nucleophilic Attack

Base
(e.g., Pyridine, NaOH)

+

Phenyl Chloroformate
(C₆H₅OCOCl)

Elimination of Cl⁻

Byproduct
(HCl + Base)

Proton Transfer & Neutralization
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Start: Prepare Reactants
(Phenol, Solvent)

Reaction Step:
Introduce Phosgene & Base/Catalyst

(Controlled Temperature)

Workup: Quench Reaction
(e.g., with cold water)

Phase Separation:
Separate Organic Layer

Wash Organic Layer
(Dilute HCl, Water)

Dry Organic Layer
(e.g., Anhydrous CaCl₂ or MgSO₄)

Filter Drying Agent

Solvent Removal
(Rotary Evaporation)

Purification:
Reduced Pressure Distillation

Final Product:
Phenyl Chloroformate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. sanjaychemindia.com [sanjaychemindia.com]

3. Phenyl chloroformate synthesis - chemicalbook [chemicalbook.com]

4. Phenyl chloroformate | C6H5OCOCl | CID 15891 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Phenyl chloroformate | 1885-14-9 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b146348?utm_src=pdf-body-img
https://www.benchchem.com/product/b146348?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/question/what-is-phenyl-chloroformate-a-id127567.html
https://www.sanjaychemindia.com/pdfs/chemicals/PHENYL-CHLOROFORMATE.pdf
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-chloroformate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2702258.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. americanchemistry.com [americanchemistry.com]

7. vandemark.com [vandemark.com]

8. ehs.unm.edu [ehs.unm.edu]

9. Phosgene | Medical Management Guidelines | Toxic Substance Portal | ATSDR
[wwwn.cdc.gov]

To cite this document: BenchChem. [Phenyl Chloroformate Synthesis from Phenol and
Phosgene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146348#phenyl-chloroformate-synthesis-from-
phenol-and-phosgene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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